Cas no 110821-33-5 (Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 110821-33-5
• Molecular Formula: C₁₂H₁₁N₂O₂Cl
• Molecular Weight: 250.68094
• CID: 95248
• PubChem ID: 13802157

Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Properties

Names and Identifiers

• Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• ethyl 1-(4-chlorophenyl)pyrazole-4-carboxylate
• 1-(4-Chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• AUAPXECZFJCYSJ-UHFFFAOYSA-N
• ETHYL 1-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• AKOS015899871
• ETHYL1-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• SCHEMBL8341099
• 110821-33-5
• DTXSID30549896
• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• ETHYL 1-(4-CHLOROPHENYL)PYRAZOLE-4-CARBOXYLATE
• DB-323031
• ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate

• InChIKey： AUAPXECZFJCYSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11ClN2O2/c1-2-17-12(16)9-7-14-15(8-9)11-5-3-10(13)4-6-11/h3-8H,2H2,1H3
• SMILES： CCOC(=O)C1=CN(C2=CC=C(C=C2)Cl)N=C1

Computed Properties

• Exact Mass: 250.05103
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 250.0509053g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12
• Melting Point: 127-129 ºC (ethanol )
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),